3-[(4-benzylpiperidino)carbonyl]-6-propylisothiazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione

• IUPAC Name: 3-(4-benzylpiperidine-1-carbonyl)-6-propyl-4H-[1,2]thiazolo[4,3-d]pyrimidine-5,7-dione
• InChI: InChI=1S/C21H24N4O3S/c1-2-10-25-19(26)17-16(22-21(25)28)18(29-23-17)20(27)24-11-8-15(9-12-24)13-14-6-4-3-5-7-14/h3-7,15H,2,8-13H2,1H3,(H,22,28)
• InChI Key: IQTMBSFPTMOLAS-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2=NSC(=C2NC1=O)C(=O)N3CCC(CC3)CC4=CC=CC=C4
• Molecular Formula: C21H24N4O3S
• Molecular Weight: 412.5 g/mol
• CAS No.: 1251675-17-8

Description

The compound is a derivative of isothiazolo[4,3-d]pyrimidine, which is a type of heterocyclic compound. Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen, as part of the ring.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple ring structures and functional groups. The benzylpiperidino group would likely contribute to the complexity of the structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the presence of the isothiazolo[4,3-d]pyrimidine ring and the benzylpiperidino group. These groups could potentially participate in a variety of chemical reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by the presence of the isothiazolo[4,3-d]pyrimidine ring and the benzylpiperidino group. These groups could potentially affect properties such as solubility, melting point, and reactivity.

Scientific Research Applications

Synthetic Methodologies and Chemical Properties

Research on heterocyclic compounds, including isothiazolopyrimidines and related derivatives, has focused on developing novel synthetic methodologies. For instance, the study by El-Agrody et al. (2001) highlights the synthesis of new pyrano[2,3-d]pyrimidines, [1,2,4]triazolo[1,5-c]pyrimidines, and pyrimido[1,6-b]-[1,2,4]triazine derivatives, demonstrating the versatility of heterocyclic chemistry in generating compounds with potential therapeutic applications (El-Agrody et al., 2001). Such methodologies are crucial for the development of novel compounds with varied biological activities.

Biological Activities

Isothiazolopyrimidines have been investigated for their anticancer properties. Machoń et al. (1987) discussed the synthesis and biological properties of derivatives of 5-amino-3-methylisothiazolo[5,4-d]pyrimidine-4-dione, showing strong activity against various cancer cell lines, including L-1210 leukemia and Sa-180 sarcoma (Machoń et al., 1987). This highlights the potential of isothiazolopyrimidines in cancer research and therapy.

Another study by Okazaki et al. (2015) identified 3,4-dihydro-2H-benzo[4,5]isothiazolo[2,3-a]pyrimidine derivatives as potent antiviral agents against HIV-1 infection, demonstrating the significant antiviral activity of isothiazolopyrimidine derivatives (Okazaki et al., 2015). These findings underscore the potential of such compounds in the development of new antiviral drugs.

Supramolecular Chemistry

The study of supramolecular chemistry involving pyrimidine derivatives, as explored by Fonari et al. (2004), provides insights into the design of novel supramolecular assemblies. The research demonstrated the utility of the dihydropyrimidine-2,4-(1H,3H)-dione functionality in forming hydrogen-bonded supramolecular assemblies (Fonari et al., 2004). Such studies are fundamental in the development of molecular materials and nanotechnology.

Future Directions

The study of heterocyclic compounds is a vibrant field of research in medicinal chemistry due to their wide range of biological activities. Future research on this compound could focus on exploring its potential pharmacological activities and optimizing its synthesis process.